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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the heterobifunctional linker, Azido-
PEGB8-NHBoc. It details its chemical structure, physicochemical properties, and key
applications in bioconjugation, click chemistry, and Proteolysis Targeting Chimera (PROTAC)
development. This document is intended to serve as a valuable resource for researchers
utilizing this versatile chemical tool.

Core Chemical Identity and Properties

Azido-PEG8-NHBoc, systematically named 1-(tert-butoxycarbonylamino)-23-azido-
3,6,9,12,15,18,21-heptaoxatricosane, is a polyethylene glycol (PEG) based linker molecule. It
possesses two distinct functional groups at its termini: an azide group (Ns) and a tert-
butyloxycarbonyl (Boc) protected primary amine. This bifunctional nature allows for sequential
and orthogonal conjugation strategies.

The structure of Azido-PEG8-NHBoc is characterized by an eight-unit PEG chain, which
imparts hydrophilicity and flexibility to the molecule. The terminal azide group is a key
functional handle for "click chemistry” reactions, while the Boc-protected amine provides a
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latent primary amine that can be deprotected under acidic conditions for subsequent
conjugation.

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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